N-[4-(acetylamino)phenyl]-2-[(4-nitrophenyl)thio]benzamide

• IUPAC Name: N-(4-acetamidophenyl)-2-(4-nitrophenyl)sulfanylbenzamide
• InChI: InChI=1S/C21H17N3O4S/c1-14(25)22-15-6-8-16(9-7-15)23-21(26)19-4-2-3-5-20(19)29-18-12-10-17(11-13-18)24(27)28/h2-13H,1H3,(H,22,25)(H,23,26)
• InChI Key: JOYDGICCRNYPGZ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)NC(=O)C2=CC=CC=C2SC3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C21H17N3O4S
• Molecular Weight: 407.4 g/mol

Description

N-[4-(acetylamino)phenyl]-2-[(4-nitrophenyl)thio]benzamide, commonly known as ANITB, is a chemical compound that has been widely used in scientific research for various purposes. This compound has been synthesized and studied extensively due to its unique properties and potential applications in different fields of research.

Mechanism of Action

The mechanism of action of ANITB is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways in cells. ANITB has been shown to selectively inhibit the activity of certain enzymes, such as proteasomes and histone deacetylases, which play important roles in cell growth and survival. ANITB has also been shown to modulate the activity of various signaling pathways, such as the AKT/mTOR pathway, which is involved in cell proliferation and survival.
Biochemical and Physiological Effects:
ANITB has been shown to have various biochemical and physiological effects on cells and organisms. In cancer cells, ANITB has been shown to induce apoptosis, inhibit cell proliferation, and decrease the expression of certain oncogenes. ANITB has also been shown to modulate the activity of various enzymes, such as proteasomes and histone deacetylases, which play important roles in cell growth and survival. In animal models, ANITB has been shown to have anti-inflammatory and analgesic effects, as well as antitumor activity.

Advantages and Limitations for Lab Experiments

ANITB has several advantages for use in lab experiments, including its high potency, selectivity, and ease of synthesis. ANITB has also been shown to have low toxicity in animal models, which makes it a promising candidate for further development as a therapeutic agent. However, ANITB also has some limitations, such as its limited solubility in aqueous solutions, which can make it difficult to work with in certain experiments. ANITB also has a relatively short half-life in vivo, which can limit its effectiveness as a therapeutic agent.

Future Directions

There are several future directions for research on ANITB, including the development of new analogs and derivatives with improved properties and efficacy. ANITB could also be further studied to better understand its mechanism of action and potential therapeutic applications. Additionally, ANITB could be used in combination with other drugs or therapies to enhance their effectiveness and reduce side effects. Overall, ANITB has great potential for use in various scientific research applications, and further research is needed to fully explore its potential.

Scientific Research Applications

ANITB has been used in various scientific research applications, including cancer research, drug discovery, and enzyme inhibition studies. In cancer research, ANITB has been shown to selectively inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. ANITB has also been used as a lead compound in drug discovery programs to develop new drugs for the treatment of cancer and other diseases. In enzyme inhibition studies, ANITB has been used as a tool to study the mechanism of action of various enzymes and to develop new inhibitors for these enzymes.